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Compound of Interest

Compound Name: Tripalmitolein

Cat. No.: B1241343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tripalmitolein is a triglyceride, an ester derived from glycerol and three units of palmitoleic

acid. As a component of various animal and vegetable fats, it is of significant interest in the

fields of biochemistry, nutrition, and pharmaceutical sciences. This technical guide provides a

comprehensive overview of the chemical and physical properties of tripalmitolein, detailed

experimental protocols for their determination, and an exploration of its potential role in cellular

signaling pathways.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of tripalmitolein are summarized in the

tables below. These properties are crucial for its handling, formulation, and application in

research and development.

Table 1: Chemical Identification of Tripalmitolein

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1241343?utm_src=pdf-interest
https://www.benchchem.com/product/b1241343?utm_src=pdf-body
https://www.benchchem.com/product/b1241343?utm_src=pdf-body
https://www.benchchem.com/product/b1241343?utm_src=pdf-body
https://www.benchchem.com/product/b1241343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name
2,3-bis[[(9Z)-hexadec-9-enoyl]oxy]propyl (9Z)-

hexadec-9-enoate[1]

Synonyms
Glyceryl tripalmitoleate, Palmitoleic acid

triglyceride, Triglyceride PoPoPo[1][2]

Molecular Formula C₅₁H₉₂O₆[1][2][3][4][5]

CAS Number 20246-55-3[1][2][4]

Table 2: Physical Properties of Tripalmitolein
Property Value

Molecular Weight 801.3 g/mol [1][3][4]

Physical State Liquid at room temperature[5][6]

Melting Point
Not precisely reported, but it is a liquid at

ambient temperatures.

Boiling Point 765.9 ± 50.0 °C at 760 mmHg[4]

Density 0.9 ± 0.1 g/cm³[4][7]

Flash Point 289.6 ± 30.2 °C[4]

Refractive Index 1.477[4]

Solubility
Insoluble in water; Soluble in organic solvents[6]

[8]

Experimental Protocols
Accurate determination of the physicochemical properties of tripalmitolein is essential for its

application. The following section details standardized experimental protocols for key

properties.

Determination of Melting Point (Capillary Method)
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Since triglycerides often do not have a sharp melting point, the temperature at which the

substance becomes completely clear and liquid is typically reported.

Objective: To determine the melting point of tripalmitolein using the capillary tube method.

Materials:

Tripalmitolein sample

Capillary tubes (sealed at one end)

Melting point apparatus or a Thiele tube setup

Calibrated thermometer

Bunsen burner or heating mantle

Mortar and pestle (if the sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the tripalmitolein sample is pure and dry. If necessary, finely

grind the sample using a mortar and pestle.

Capillary Tube Filling: Introduce a small amount of the powdered sample into the open end

of a capillary tube. Tap the sealed end of the tube gently on a hard surface to pack the

sample into the bottom. The packed sample height should be approximately 2-3 mm.

Apparatus Setup: Place the capillary tube into the heating block of the melting point

apparatus.

Heating: Begin heating the apparatus. A rapid heating rate can be used initially to approach

the expected melting point. As the temperature nears the expected melting range, reduce the

heating rate to 1-2 °C per minute to ensure accurate determination.

Observation and Recording: Observe the sample through the magnifying lens. Record the

temperature at which the first drop of liquid appears (the onset of melting) and the
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temperature at which the entire sample becomes a clear liquid (the clear point). The melting

point is reported as this temperature range.

Determination of Solubility
Objective: To quantitatively determine the solubility of tripalmitolein in various organic

solvents.

Materials:

Tripalmitolein

A selection of organic solvents (e.g., ethanol, methanol, acetone, chloroform, hexane)

Vials with screw caps

Analytical balance

Shaking incubator or water bath

Centrifuge

Micropipettes

Volumetric flasks

Analytical instrument for quantification (e.g., GC-FID, HPLC-ELSD)

Procedure:

Preparation of Saturated Solutions: Add an excess amount of tripalmitolein to a known

volume of the selected solvent in a sealed vial.

Equilibration: Place the vials in a shaking incubator set at a constant temperature (e.g., 25

°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, centrifuge the vials at a high speed to sediment the

undissolved solute.
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Sample Collection: Carefully withdraw a known volume of the clear supernatant (the

saturated solution) using a micropipette.

Quantification: Dilute the collected supernatant to a suitable concentration with the same

solvent. Analyze the concentration of tripalmitolein in the diluted sample using a calibrated

analytical method.

Calculation: Calculate the solubility of tripalmitolein in the solvent, typically expressed in

g/100 mL or mg/mL.

Potential Biological Activity and Signaling Pathways
While direct and extensive studies on the signaling pathways specifically modulated by

tripalmitolein are limited, the biological activities of its constituent fatty acid, palmitoleic acid,

offer significant insights. Palmitoleic acid has been shown to influence key metabolic signaling

pathways, including the AMP-activated protein kinase (AMPK) and peroxisome proliferator-

activated receptor (PPAR) pathways.

Conceptual Overview of Tripalmitolein's Influence on
Metabolic Signaling
Tripalmitolein, upon enzymatic hydrolysis, releases palmitoleic acid, which can then exert

cellular effects. The following diagram illustrates a conceptual workflow of how tripalmitolein
could influence cellular metabolism through the AMPK and PPAR signaling cascades.
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Conceptual pathway of Tripalmitolein's metabolic influence.

Experimental Workflow for Investigating Signaling
Effects
To elucidate the specific effects of tripalmitolein on cellular signaling, a structured

experimental approach is necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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